1-Ethyl-3-[2-(trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde

• Molecular Formula: C14H12F3NO
• Molecular Weight: 267.25 g/mol
• IUPAC Name: 1-ethyl-3-[2-(trifluoromethyl)phenyl]pyrrole-2-carbaldehyde
• InChI: InChI=1S/C14H12F3NO/c1-2-18-8-7-11(13(18)9-19)10-5-3-4-6-12(10)14(15,16)17/h3-9H,2H2,1H3
• InChI Key: DDQNRAXUFFZZRG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=C1C=O)C2=CC=CC=C2C(F)(F)F

Description

1-Ethyl-3-[2-(trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde is a heterocyclic compound featuring a pyrrole ring substituted with an ethyl group at the 1-position, a 2-(trifluoromethyl)phenyl group at the 3-position, and a formyl (-CHO) group at the 2-position. The trifluoromethyl (CF₃) group confers enhanced electron-withdrawing properties and metabolic stability, making this compound of interest in medicinal chemistry and materials science. Its molecular formula is C₁₄H₁₁F₃NO, with a molecular weight of 278.24 g/mol (calculated). The ortho-substitution of the trifluoromethyl group on the phenyl ring introduces steric effects that may influence reactivity and intermolecular interactions .

Preparation Methods

The synthesis of 1-Ethyl-3-[2-(trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde typically involves multi-step organic reactions. One common method includes the Suzuki-Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the use of boron reagents and palladium catalysts under mild conditions . Another approach involves the use of pyrazole derivatives, which are versatile scaffolds in organic synthesis . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

1-Ethyl-3-[2-(trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, often involving the use of fluoride ions.

Radical Reactions: The trifluoromethyl group can also undergo radical trifluoromethylation, which is important in pharmaceuticals and agrochemicals.

Scientific Research Applications

1-Ethyl-3-[2-(trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde has diverse applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and in studying reaction mechanisms.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and pathways.

Industry: The compound is used in the development of new materials and agrochemicals

Mechanism of Action

The mechanism of action of 1-Ethyl-3-[2-(trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate biological membranes. It can form hydrogen bonds and other interactions with proteins and enzymes, affecting their function. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

1-[4-(Trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde

• Molecular Formula: C₁₂H₈F₃NO
• Molecular Weight : 239.196 g/mol
• Key Differences: The trifluoromethyl group is para-substituted on the phenyl ring.

1-[2-Methyl-3-(trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde

• Molecular Formula: C₁₃H₁₀F₃NO
• Molecular Weight : 253.22 g/mol
• Key Differences : A methyl group is introduced at the 2-position of the phenyl ring alongside the trifluoromethyl group. This increases steric bulk and may elevate boiling point (predicted 330.2±42.0 °C ) compared to the target compound. The acidity (pKa ≈ -9.74) suggests stronger electron-withdrawing effects .

Heterocyclic Variants

1-Ethyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde (HC-4172)

• Molecular Formula : C₇H₆F₃N₃O
• Molecular Weight : 221.14 g/mol
• Key Differences : The pyrrole ring is replaced with a pyrazole, altering electronic distribution. Pyrazole derivatives often exhibit distinct coordination chemistry and pharmacological profiles due to nitrogen positioning .

Substitution Pattern Analogs

1-[2-(3-Methoxy-phenoxy)-ethyl]-1H-pyrrole-2-carbaldehyde

• Molecular Formula: C₁₄H₁₅NO₃
• Molecular Weight : 245.28 g/mol
• Key Differences: A methoxy-phenoxyethyl chain replaces the trifluoromethylphenyl group. This ether-linked substituent enhances polarity and may improve aqueous solubility, though at the cost of reduced metabolic stability compared to CF₃-containing analogs .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Position	Key Properties/Applications
1-Ethyl-3-[2-(trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde	C₁₄H₁₁F₃NO	278.24	Ortho-CF₃ on phenyl	High steric hindrance; drug intermediate
1-[4-(Trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde	C₁₂H₈F₃NO	239.20	Para-CF₃ on phenyl	Improved solubility; structural biology applications
1-[2-Methyl-3-(trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde	C₁₃H₁₀F₃NO	253.22	2-Me, 3-CF₃ on phenyl	Predicted bp: 330.2°C; enhanced acidity
1-Ethyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde	C₇H₆F₃N₃O	221.14	Pyrazole core	Coordination chemistry; agrochemical use

Biological Activity

1-Ethyl-3-[2-(trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde is a novel pyrrole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. Pyrrole compounds are known for their diverse pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory effects. This article explores the biological activity of this specific compound, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

Chemical Structure

The compound's structure can be represented as follows:

$$\text{C}_{12}\text{H}_{10}\text{F}_3\text{N}\text{O}$$

The biological activity of 1-Ethyl-3-[2-(trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde is primarily attributed to its ability to interact with various biological targets. Recent studies suggest the following mechanisms:

• Kinase Inhibition : The compound has demonstrated inhibitory effects on specific kinases that are crucial for cell signaling pathways involved in cancer proliferation and survival .
• Antioxidant Activity : It exhibits antioxidant properties, which may contribute to its protective effects against oxidative stress-related cellular damage .
• Antimicrobial Properties : The compound has shown promising activity against various bacterial strains, indicating potential as an antibacterial agent .

Biological Activity Data

The following table summarizes key findings related to the biological activity of 1-Ethyl-3-[2-(trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde:

Biological Activity	Assay Type	IC50/EC50 Values	Reference
Anticancer	MDA-MB-231 (Breast Cancer)	12.51 μM
Antimicrobial	Staphylococcus aureus	3.12 μg/mL
Antioxidant	DPPH Scavenging Assay	EC50 = 31 μM
Kinase Inhibition	Various Kinases	IC50 values not specified

Case Study 1: Anticancer Activity

In a study evaluating the anticancer properties of pyrrole derivatives, 1-Ethyl-3-[2-(trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde was tested against the MDA-MB-231 breast cancer cell line. The compound exhibited an IC50 value of 12.51 μM, indicating significant cytotoxicity compared to control compounds .

Case Study 2: Antimicrobial Efficacy

The compound was also assessed for its antimicrobial activity against Staphylococcus aureus and Escherichia coli. It demonstrated an MIC of 3.12 μg/mL against Staphylococcus aureus, suggesting strong antibacterial properties that could be leveraged in therapeutic applications .

Research Findings

Recent research has highlighted the structural modifications that enhance the biological activity of pyrrole derivatives. For instance, substituents such as trifluoromethyl groups have been associated with increased potency against cancer cells and bacteria . Additionally, the presence of a carbonyl group in the pyrrole structure has been linked to improved interactions with biological targets.

Q & A

Q. What are the optimal reaction conditions for synthesizing 1-Ethyl-3-[2-(trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde to maximize yield?

• Methodological Answer : Synthesis typically involves multi-step reactions, such as Vilsmeier-Haack formylation or nucleophilic substitution. For pyrrole derivatives, trifluoroacetic anhydride (TFAA) or POCl₃ are effective catalysts for introducing the carbaldehyde group. Solvent selection (e.g., DMF or THF) and temperature control (60–80°C) are critical to avoid side reactions. Evidence from analogous syntheses suggests yields >85% when using stoichiometric ratios of 1:1.2 (pyrrole precursor to trifluoromethylphenyl reagent) and inert atmospheres to prevent oxidation .

Q. How can NMR and LCMS be utilized to confirm the structure of this compound?

• Methodological Answer : ¹H NMR in DMSO-d₆ or CDCl₃ should show characteristic peaks: the aldehyde proton (δ 9.8–10.2 ppm), ethyl group (δ 1.2–1.4 ppm for CH₃, δ 3.8–4.2 ppm for CH₂), and aromatic protons from the trifluoromethylphenyl group (δ 7.3–7.7 ppm). LCMS (ESI+) should display [M+H]⁺ matching the molecular weight (e.g., ~315 g/mol). Cross-validation with HSQC and HMBC can resolve ambiguities in pyrrole ring substitution .

Q. What purification techniques are effective for isolating this compound from reaction mixtures?

• Methodological Answer : Column chromatography using silica gel (hexane/ethyl acetate gradients) effectively separates the product from unreacted starting materials. Recrystallization in ethanol or acetonitrile improves purity (>98%). Monitor fractions via TLC (Rf ~0.3–0.5 in 7:3 hexane/EtOAc) and confirm purity with HPLC (C18 column, 95% acetonitrile/water) .

Q. How should researchers assess the compound’s stability under varying storage conditions?

• Methodological Answer : Conduct accelerated stability studies by storing aliquots at 4°C (short-term), -20°C (long-term), and 25°C/60% RH (degradation testing). Monitor via HPLC every 30 days. The aldehyde group is prone to oxidation; thus, argon-purged vials with desiccants (e.g., silica gel) are recommended. Evidence shows >90% stability at -20°C for 6 months .

Advanced Research Questions

Q. What strategies resolve contradictions in spectral data, such as unexpected NMR shifts or impurity peaks?

• Methodological Answer : For unexpected shifts, compare experimental data with DFT-calculated chemical shifts (Gaussian or ORCA software). Impurity peaks (e.g., from oxidation byproducts) require LCMS-MS fragmentation analysis. Adjust reaction conditions (e.g., lower temperature, antioxidant additives like BHT) to suppress side reactions .

Q. How can computational modeling predict the reactivity of the carbaldehyde group with nucleophiles?

• Methodological Answer : Density Functional Theory (DFT) calculations (B3LYP/6-31G* basis set) can model transition states for nucleophilic attacks. Solvent effects (PCM model) and frontier molecular orbital (FMO) analysis (HOMO-LUMO gaps) reveal electrophilic hotspots. Docking studies (AutoDock Vina) assess binding affinity to biological targets like enzymes .

Q. What methodologies optimize regioselectivity in substitution reactions on the pyrrole ring?

• Methodological Answer : Use directing groups (e.g., esters or halogens) to control substitution sites. For example, a 3-nitro group directs electrophiles to the 4-position. Kinetic vs. thermodynamic control (e.g., low vs. high temperature) also influences regioselectivity. Evidence from pyrazole syntheses supports using Cu(I) catalysts for selective C-H functionalization .

Q. How can structure-activity relationship (SAR) studies guide modifications to enhance biological activity?

• Methodological Answer : Systematically vary substituents (e.g., replace trifluoromethyl with cyano or methylsulfonyl groups) and test against target proteins (e.g., kinases). Use QSAR models (CoMFA or CoMSIA) to correlate electronic (Hammett σ) and steric (Taft Es) parameters with IC₅₀ values. Patent data on pyrrolo-pyridazine derivatives suggests trifluoromethyl enhances metabolic stability .

Q. What advanced analytical techniques quantify trace impurities in the compound?

• Methodological Answer : High-resolution LCMS (Orbitrap or Q-TOF) identifies impurities via exact mass (<5 ppm error). For quantification, use a validated HPLC method with a calibration curve (0.1–10 µg/mL). Degradation products (e.g., carboxylic acids from aldehyde oxidation) require ion-pair chromatography (0.1% TFA in mobile phase) .

Q. How do reaction mechanisms differ between conventional and microwave-assisted synthesis routes?

• Methodological Answer :
  Microwave irradiation accelerates reactions via dielectric heating, reducing time from hours to minutes (e.g., 80°C, 20 minutes vs. 12 hours conventionally). Mechanistic studies (kinetic isotope effects, intermediate trapping) show similar pathways but higher activation energy in microwave conditions. Evidence from pyrazole syntheses supports improved yields (~15% increase) and reduced side products .